(6-Bromo-2,2-dimethyl-1,3-dioxaindan-5-yl)methanamine

• IUPAC Name: (6-bromo-2,2-dimethyl-1,3-benzodioxol-5-yl)methanamine
• InChI: InChI=1S/C10H12BrNO2/c1-10(2)13-8-3-6(5-12)7(11)4-9(8)14-10/h3-4H,5,12H2,1-2H3
• InChI Key: MUQFEKCVBXHBIK-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2=C(O1)C=C(C(=C2)CN)Br)C
• Molecular Formula: C10H12BrNO2
• Molecular Weight: 258.11 g/mol
• CAS No.: 1780043-24-4

Description

“(6-Bromo-2,2-dimethyl-1,3-dioxaindan-5-yl)methanamine” is a chemical compound with the CAS Number: 1780043-24-4. It has a molecular weight of 258.11. The compound is typically stored at 4 degrees Celsius and is available in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is (6-bromo-2,2-dimethylbenzo[d][1,3]dioxol-5-yl)methanamine. The InChI code is 1S/C10H12BrNO2/c1-10(2)13-8-3-6(5-12)7(11)4-9(8)14-10/h3-4H,5,12H2,1-2H3. This information can be used to derive the molecular structure of the compound.

Physical and Chemical Properties Analysis

“this compound” is a powder that is stored at 4 degrees Celsius. It has a molecular weight of 258.11. More specific physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the current resources.

Scientific Research Applications

Brominated Alkaloids and Marine Bryozoan Derivatives

Research has identified brominated alkaloids derived from marine bryozoans, such as Flustra foliacea, which exhibit potential biological activities. One study isolated ten brominated alkaloids from this marine bryozoan, demonstrating the diversity and potential utility of these compounds in biological research and possibly pharmacological applications (Peters et al., 2002).

Novel Syntheses and Structural Analyses

The synthesis and structure analysis of compounds related to (6-Bromo-2,2-dimethyl-1,3-dioxaindan-5-yl)methanamine are critical for understanding their chemical behavior and potential applications. For example, the synthesis and structural characterization of 1-{2,2-Dimethyl-4,6-dioxo-5-(1-pyridinio)-1,3-dioxan-5-yl}pyridinium ylide, a compound with a structurally similar motif, provides insights into novel synthetic routes and structural properties of these compounds (Kuhn et al., 2003).

Pharmacological Studies

Some derivatives of this compound have been studied for their pharmacological activities. For instance, N-(2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-4-yl)-4H-1,2,4-benzothiadiazine-3-carboxamides 1,1-dioxides were evaluated for their effects on rat uterus, aortic rings, and pancreatic β-cells, showing significant myorelaxant activity without marked inhibitory effect on insulin secretion (Khelili et al., 2012).

Antimicrobial and Anticancer Activities

The synthesis and biological evaluation of novel compounds, including those structurally related to this compound, have shown potential antimicrobial and anticancer activities. One study focused on the synthesis of novel azetidine derivatives, demonstrating acceptable results in antimicrobial and antifungal assays (Rao et al., 2013).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335 which indicate that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.